8-Oxo-2'-deoxyadenosine-13C2,15N
Description
8-Oxo-2'-deoxyadenosine-13C₂,¹⁵N is a stable isotope-labeled analogue of 8-oxo-2'-deoxyadenosine, a nucleoside derivative formed via oxidative damage to DNA. The compound is enriched with carbon-13 (¹³C) at two positions and nitrogen-15 (¹⁵N) at specific sites, enhancing its utility as an internal standard in mass spectrometry (MS)-based quantification of oxidative DNA damage biomarkers . This labeling minimizes interference from endogenous unlabeled species, enabling precise measurement in biological samples. Applications include studying mutagenesis mechanisms, DNA repair pathways, and oxidative stress in neurodegenerative diseases .
Properties
Molecular Formula |
C₈¹³C₂H₁₃N₄¹⁵NO₄ |
|---|---|
Molecular Weight |
270.22 |
Synonyms |
2’-Deoxy-7,8-dihydro-8-oxo-adenosine-13C2,15N; 2’-Deoxy-7,8-dihydroadenosin-8-one-13C2,15N; 7,8-Dihydro-8-oxodeoxyadenosine-13C2,15N; 8-Oxo-2’-deoxyadenosine-13C2,15N; 8-Oxo-2’-deoxydihydroadenosine-13C2,15N; 8-Oxo-7,8-dihydro-2’-deoxyadenosine-13C2, |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Comparisons
Table 1: Key Properties of Isotope-Labeled Oxidized Nucleosides
| Compound Name | Molecular Formula | Molecular Weight | Isotopic Labeling | CAS Number | Key Applications |
|---|---|---|---|---|---|
| 8-Oxo-2'-deoxyadenosine-13C₂,¹⁵N | C₁₀¹³C₂H₁₃N₃¹⁵N₂O₃* | ~267.22† | 13C (2 positions), 15N (2) | Not Available | Oxidative DNA damage quantification |
| 8-Oxo-2'-deoxyguanosine-13C,¹⁵N₂ | C₉¹³CH₁₃N₃¹⁵N₂O₅ | 286.22 | 13C (1 position), 15N (2) | 88847-89-6 | Biomarker for guanine oxidation |
| 5-Hydroxy-2’-deoxycytidine-13C,¹⁵N₂ | C₉¹³CH₁₃N₂¹⁵N₂O₅ | ~284.22† | 13C (1 position), 15N (2) | Not Available | Quantifying cytosine oxidation |
| 2'-Deoxyadenosine-15N₁ | C₁₀H₁₃¹⁵N₁N₄O₃ | 252.24 | 15N (1 position) | 958-09-8 | Precursor for labeled nucleosides |
*Estimated formula based on synthesis methods ; †Calculated using isotopic mass adjustments.
Key Differences :
- Base Specificity: 8-Oxo-2'-deoxyadenosine-13C₂,¹⁵N targets adenine oxidation, whereas 8-Oxo-2'-deoxyguanosine-13C,¹⁵N₂ focuses on guanine lesions.
- Isotopic Labeling: The adenosine variant uses dual ¹³C and ¹⁵N labels, while the guanosine analogue incorporates one ¹³C and two ¹⁵N atoms. This reflects differences in synthetic pathways (e.g., annulation reactions for adenine vs. formamide-based assembly for guanine) .
- Analytical Sensitivity : Both compounds serve as MS internal standards, but 8-oxo-dG-13C,¹⁵N₂ is more widely adopted due to higher abundance of 8-oxoguanine in oxidative damage studies .
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